Cas no 1803904-38-2 (2-Cyano-3,4-dichloro-6-(trifluoromethoxy)pyridine)

• Product Name: 2-Cyano-3,4-dichloro-6-(trifluoromethoxy)pyridine
• CAS No: 1803904-38-2
• MF: C₇HCl₂F₃N₂O
• MW: 256.996849775314
• CID: 4911489
• Update Time: 2025-06-10

2-Cyano-3,4-dichloro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3,4-dichloro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HCl2F3N2O/c8-3-1-5(15-7(10,11)12)14-4(2-13)6(3)9/h1H
• InChI Key： CKOANPWGHGFDHY-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C#N)N=C(C=1)OC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• XLogP3: 3.7
• Topological Polar Surface Area: 45.9

Additional information on 2-Cyano-3,4-dichloro-6-(trifluoromethoxy)pyridine

Introduction to 2-Cyano-3,4-dichloro-6-(trifluoromethoxy)pyridine (CAS No. 1803904-38-2) in Modern Chemical Research

2-Cyano-3,4-dichloro-6-(trifluoromethoxy)pyridine, identified by its CAS number 1803904-38-2, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural framework, featuring a pyridine core substituted with a cyano group, two chloro atoms, and a trifluoromethoxy moiety, imparts exceptional reactivity and functional diversity. This compound has emerged as a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The cyano group at the 2-position of the pyridine ring introduces a polar site for further functionalization, enabling the construction of more complex structures through nucleophilic addition or condensation reactions. Meanwhile, the presence of chloro substituents at the 3 and 4 positions enhances electrophilic aromatic substitution reactions, facilitating the introduction of additional functional groups such as amines or alcohols. The trifluoromethoxy group at the 6-position contributes to metabolic stability and lipophilicity, key properties for drug candidates aiming to improve pharmacokinetic profiles.

In recent years, 2-Cyano-3,4-dichloro-6-(trifluoromethoxy)pyridine has been extensively explored in medicinal chemistry for its role in generating novel scaffolds with potential therapeutic applications. One notable area of research involves its use in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The trifluoromethoxy group, in particular, has been shown to enhance binding affinity and selectivity by modulating hydrophobic interactions and electronic properties of the target proteins.

Moreover, this compound has found utility in the development of agrochemicals, where its structural features contribute to herbicidal and fungicidal activities. The combination of electron-withdrawing groups like the cyano and chloro substituents increases the reactivity toward biological targets, while the lipophilic trifluoromethoxy moiety aids in membrane penetration. Recent studies have demonstrated its efficacy in controlling resistant weed species by inhibiting key enzymes involved in plant growth regulation.

The synthesis of 2-Cyano-3,4-dichloro-6-(trifluoromethoxy)pyridine typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated fluorination processes, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's synthetic utility but also showcase the evolving capabilities of modern organic chemistry.

From a computational chemistry perspective, 2-Cyano-3,4-dichloro-6-(trifluoromethoxy)pyridine has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have revealed that the trifluoromethoxy group plays a pivotal role in stabilizing transition states during enzyme-substrate binding. This insight has guided medicinal chemists in optimizing lead compounds for improved potency and reduced side effects.

The compound's stability under various storage conditions has also been a subject of investigation. Studies indicate that proper handling and storage at controlled temperatures prevent degradation due to hydrolysis or oxidation. This stability is crucial for maintaining batch-to-batch consistency in pharmaceutical manufacturing processes.

In conclusion, 2-Cyano-3,4-dichloro-6-(trifluoromethoxy)pyridine (CAS No. 1803904-38-2) represents a cornerstone in synthetic chemistry with broad applications across multiple industries. Its unique structural attributes make it an indispensable building block for developing innovative chemical entities with significant societal impact. As research continues to uncover new methodologies for its synthesis and application, this compound is poised to remain at the forefront of chemical innovation.